Mmhda

• CAS RN: 145458-98-6
• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• IUPAC Name: (5S,8R,10S,11S,14S)-14,15-dimethyl-7-methylidenetetracyclo[8.7.0.02,8.011,15]heptadec-1-ene-5,14-diol
• InChI: InChI=1S/C20H30O2/c1-12-10-13(21)4-5-14-15-6-8-19(2)18(7-9-20(19,3)22)17(15)11-16(12)14/h13,16-18,21-22H,1,4-11H2,2-3H3/t13-,16+,17+,18-,19?,20-/m0/s1
• InChI Key: JZICZFMBIMGGDS-KIQLNDKJSA-N
• Isomeric SMILES: C[C@@]1(CC[C@@H]2C1(CCC3=C4CC[C@@H](CC(=C)[C@H]4C[C@@H]23)O)C)O
• SMILES: CC12CCC3=C4CCC(CC(=C)C4CC3C1CCC2(C)O)O
• synonyms: 4a-methylene-17 alpha-methyl-A-homo-B,19-dinor-5 beta-androst-9-ene-3 beta,17 beta-diol; 4a-methylene-17-methyl-A-homo-B,19-dinorandrost-9-ene-3,17-diol; MMHDA

Description

Mmhda, also known as 3-methoxy-4,5-methylenedioxyamphetamine, is a synthetic compound that has been studied for its potential use in scientific research. It belongs to the family of phenethylamines and is structurally similar to the well-known hallucinogen MDMA. This compound has been found to have unique properties that make it a promising candidate for further investigation.

Mechanism of Action

Mmhda works by binding to serotonin and dopamine receptors in the brain, which leads to an increase in the release of these neurotransmitters. This results in a cascade of effects, including enhanced mood, increased sociability, and a sense of well-being. This compound has also been found to have effects on other neurotransmitter systems, including norepinephrine and glutamate.
Biochemical and physiological effects:
This compound has been found to have a range of biochemical and physiological effects in animal studies. It has been shown to increase levels of serotonin, dopamine, and norepinephrine in the brain, which can lead to enhanced mood and motivation. This compound has also been found to increase heart rate and blood pressure, which can have implications for its use in humans.

Advantages and Limitations for Lab Experiments

Mmhda has several advantages for use in scientific research. It is a relatively stable compound that can be synthesized in large quantities. It has also been found to have unique properties that make it a promising candidate for further investigation. However, there are also limitations to its use. This compound has not been extensively studied in humans, and its effects on the brain and body are not fully understood. Additionally, there are ethical considerations surrounding the use of psychoactive substances in research.

Future Directions

There are several future directions for research on mmhda. One area of interest is its potential use in treating mood disorders, anxiety, and addiction. Another area of interest is its effects on cognitive function, including memory and learning. Further research is also needed to better understand the biochemical and physiological effects of this compound, as well as its potential risks and benefits for human use.
In conclusion, this compound is a synthetic compound that has been studied for its potential use in scientific research. It has unique properties that make it a promising candidate for further investigation, particularly in the field of neuroscience. While there are limitations to its use, there are also several future directions for research that may lead to new insights into the brain and its functions.

Synthesis Methods

Mmhda can be synthesized through a multi-step process starting with the precursor compound, 3,4-methylenedioxyphenylacetone. The synthesis involves several chemical reactions, including reduction, methylation, and cyclization. The final product is a white crystalline powder that is soluble in water.

Scientific Research Applications

Mmhda has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have effects on serotonin and dopamine receptors, which are important neurotransmitters involved in mood regulation and reward processing. This compound has also been studied for its potential use in treating mood disorders, anxiety, and addiction.